Cas no 1806233-99-7 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806233-99-7
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4836031
• Update Time: 2025-07-27

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-7(15-8(9,10)11)5(3-14)6(12)2-13-4/h2-3H,1H3
• InChI Key： ICVKBBZFDKSEGI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806233-99-7)

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806233-99-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of a pyridine ring, an iodo substituent, a methyl group, and a trifluoromethoxy moiety, all of which contribute to its diverse reactivity and potential applications.

The pyridine ring is a fundamental structure in many pharmaceuticals and agrochemicals due to its aromatic stability and the ability to form hydrogen bonds. The presence of the iodo substituent at the 5-position makes this compound an excellent substrate for various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are crucial in the synthesis of complex molecules, including those with therapeutic potential.

The methyl group at the 2-position adds steric bulk and can influence the electronic properties of the molecule, potentially affecting its biological activity. The trifluoromethoxy group at the 3-position introduces significant electron-withdrawing effects, which can modulate the reactivity and stability of the compound. This combination of functional groups makes 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde a valuable building block in the design and synthesis of novel drugs and materials.

Recent research has highlighted the importance of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are enzymes involved in various cellular processes, including cancer progression. The iodo substituent facilitated efficient coupling reactions, while the trifluoromethoxy group enhanced the potency and selectivity of the final compounds.

In another study, researchers explored the use of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in the synthesis of novel antibacterial agents. The unique combination of functional groups provided a platform for developing compounds with enhanced activity against multidrug-resistant bacteria. The results demonstrated that derivatives of this compound exhibited significant antibacterial activity, making them promising candidates for further development.

The versatility of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde extends beyond medicinal chemistry. In materials science, this compound has been used as a precursor for the synthesis of functional polymers and coatings. The presence of multiple reactive sites allows for tailored modifications, leading to materials with improved properties such as thermal stability, mechanical strength, and chemical resistance.

Furthermore, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has shown promise in analytical chemistry applications. Its unique spectral properties make it an excellent probe for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR). Researchers have utilized this compound to develop sensitive and selective methods for detecting trace amounts of analytes in complex matrices.

In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806233-99-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique combination of functional groups offers numerous opportunities for synthetic transformations and functionalization, making it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.